4,4-Difluoro-3,3-dimethylbut-1-yne

• IUPAC Name: 4,4-difluoro-3,3-dimethylbut-1-yne
• InChI: InChI=1S/C6H8F2/c1-4-6(2,3)5(7)8/h1,5H,2-3H3
• InChI Key: HMZDSVXYZDDVFT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)C(F)F
• Molecular Formula: C6H8F2
• Molecular Weight: 118.12 g/mol
• CAS No.: 2138219-50-6

Description

Molecular Structure Analysis

The molecular structure of “4,4-Difluoro-3,3-dimethylbut-1-yne” consists of 6 carbon atoms, 8 hydrogen atoms, and 2 fluorine atoms. The exact structure can be determined using techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a predicted boiling point of 90.5±35.0 °C and a predicted density of 0.951±0.06 g/cm3.

Mechanism of Action

DFDMB is a highly reactive compound that can undergo various chemical reactions. It can react with nucleophiles, such as amines and alcohols, to form adducts. DFDMB can also undergo cycloaddition reactions with electron-rich compounds, such as alkenes and alkynes. The mechanism of action of DFDMB depends on the specific reaction it undergoes.
Biochemical and physiological effects
DFDMB has not been extensively studied for its biochemical and physiological effects. However, it has been reported to have antimicrobial activity against various bacteria and fungi. DFDMB has also been shown to inhibit the growth of cancer cells in vitro. Further studies are needed to determine the mechanism of action of DFDMB in these biological systems.

Advantages and Limitations for Lab Experiments

DFDMB has several advantages as a reagent in lab experiments. It is a highly reactive compound that can undergo various chemical reactions, making it a versatile building block in organic synthesis. DFDMB is also readily available and can be synthesized in large quantities. However, DFDMB is highly reactive and can be hazardous to handle. It requires special precautions to be taken during its synthesis and use in lab experiments.

Future Directions

For research include the development of new synthetic methods for DFDMB, the exploration of its potential applications in materials science, and the study of its biochemical and physiological effects. DFDMB can also be used as a tool in chemical biology to study the interactions between small molecules and biological systems. Further research is needed to fully understand the potential of DFDMB in these areas.
In conclusion, DFDMB is a highly reactive compound that has potential applications in various scientific research fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of DFDMB in scientific research.

Synthesis Methods

DFDMB can be synthesized by the reaction of 4,4-Difluoro-3,3-dimethylbut-1-ene with acetylene gas in the presence of a palladium catalyst. The reaction is carried out under high pressure and high temperature conditions. The yield of DFDMB can be improved by using excess acetylene gas and optimizing the reaction conditions.

Scientific Research Applications

DFDMB has a wide range of potential applications in scientific research. It can be used as a building block in the synthesis of various organic compounds, including pharmaceuticals, agrochemicals, and materials science. DFDMB is also used as a reagent in organic synthesis reactions, such as Sonogashira coupling and Suzuki-Miyaura coupling. These reactions are commonly used in the synthesis of biologically active compounds.